Cas no 5692-62-6 (4-methyl-2-(2-methylpropyl)pentanoic acid)

4-Methyl-2-(2-methylpropyl)pentanoic acid is a branched-chain carboxylic acid characterized by its unique alkyl substitution pattern, which influences its physicochemical properties. The compound's structure imparts moderate lipophilicity, making it suitable for applications requiring controlled solubility in organic matrices. Its steric hindrance may enhance stability against nucleophilic attack, potentially useful in specialty chemical synthesis. The acid functionality allows for further derivatization, enabling its use as an intermediate in pharmaceuticals or agrochemicals. The branched alkyl chains may contribute to lower melting points compared to linear analogs, facilitating handling in liquid-phase reactions. Purity and isomer consistency are critical for reproducible performance in synthetic applications.

4-methyl-2-(2-methylpropyl)pentanoic acid structure

5692-62-6 structure

Product Name:4-methyl-2-(2-methylpropyl)pentanoic acid

CAS No:5692-62-6

MF:C₁₀H₂₀O₂

MW:172.264603614807

MDL:MFCD12794526

CID:2686546

PubChem ID:11745096

Update Time:2025-10-29

4-methyl-2-(2-methylpropyl)pentanoic acid Chemical and Physical Properties

Names and Identifiers

- 4-methyl-2-(2-methylpropyl)pentanoic acid
- 5692-62-6
- 4-methyl-2-(2-methylpropyl)pentanoicAcid
- SCHEMBL276879
- NWOZQMMUMYBPML-UHFFFAOYSA-N
- Z756391138
- 995-432-8
- di-isobutylacetic acid
- G53521
- AKOS010364942
- FAA69262
- EN300-246167
- MDL： MFCD12794526
- Inchi： 1S/C10H20O2/c1-7(2)5-9(10(11)12)6-8(3)4/h7-9H,5-6H2,1-4H3,(H,11,12)
- InChI Key： NWOZQMMUMYBPML-UHFFFAOYSA-N
- SMILES： OC(C(CC(C)C)CC(C)C)=O

Computed Properties

Exact Mass: 172.146329876Da
Monoisotopic Mass: 172.146329876Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 12
Rotatable Bond Count: 5
Complexity: 129
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.1
Topological Polar Surface Area: 37.3Å²

4-methyl-2-(2-methylpropyl)pentanoic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-246167-0.05g	4-methyl-2-(2-methylpropyl)pentanoic acid	5692-62-6	95.0%	0.05g	$101.0	2025-03-21
Enamine	EN300-246167-0.1g	4-methyl-2-(2-methylpropyl)pentanoic acid	5692-62-6	95.0%	0.1g	$152.0	2025-03-21
Enamine	EN300-246167-0.25g	4-methyl-2-(2-methylpropyl)pentanoic acid	5692-62-6	95.0%	0.25g	$216.0	2025-03-21
Enamine	EN300-246167-0.5g	4-methyl-2-(2-methylpropyl)pentanoic acid	5692-62-6	95.0%	0.5g	$407.0	2025-03-21
Enamine	EN300-246167-1.0g	4-methyl-2-(2-methylpropyl)pentanoic acid	5692-62-6	95.0%	1.0g	$528.0	2025-03-21
Enamine	EN300-246167-2.5g	4-methyl-2-(2-methylpropyl)pentanoic acid	5692-62-6	95.0%	2.5g	$1034.0	2025-03-21
Enamine	EN300-246167-5.0g	4-methyl-2-(2-methylpropyl)pentanoic acid	5692-62-6	95.0%	5.0g	$1530.0	2025-03-21
Enamine	EN300-246167-10.0g	4-methyl-2-(2-methylpropyl)pentanoic acid	5692-62-6	95.0%	10.0g	$2269.0	2025-03-21
Enamine	EN300-246167-1g	4-methyl-2-(2-methylpropyl)pentanoic acid	5692-62-6	95%	1g	$528.0	2023-09-15
Enamine	EN300-246167-5g	4-methyl-2-(2-methylpropyl)pentanoic acid	5692-62-6	95%	5g	$1530.0	2023-09-15